Cas no 1370351-99-7 (1,3-dimethyl-4-(pyridin-3-yl)-1H-pyrazol-5-amine)

• Product Name: 1,3-dimethyl-4-(pyridin-3-yl)-1H-pyrazol-5-amine
• CAS No: 1370351-99-7
• MF: C₁₀H₁₂N₄
• MW: 188.22908115387
• CID: 6225959
• PubChem ID: 80523068
• Update Time: 2025-05-20

1,3-dimethyl-4-(pyridin-3-yl)-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1,3-dimethyl-4-(pyridin-3-yl)-1H-pyrazol-5-amine
• EN300-1148256
• AKOS019087645
• 1370351-99-7

• Inchi： 1S/C10H12N4/c1-7-9(10(11)14(2)13-7)8-4-3-5-12-6-8/h3-6H,11H2,1-2H3
• InChI Key： KAECGNQLYOYPFF-UHFFFAOYSA-N
• SMILES： N1(C)C(=C(C2C=NC=CC=2)C(C)=N1)N

Computed Properties

• Exact Mass: 188.106196400g/mol
• Monoisotopic Mass: 188.106196400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 56.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyrazolylpyridines

Additional information on 1,3-dimethyl-4-(pyridin-3-yl)-1H-pyrazol-5-amine

Introduction to 1,3-dimethyl-4-(pyridin-3-yl)-1H-pyrazol-5-amine (CAS No. 1370351-99-7)

1,3-dimethyl-4-(pyridin-3-yl)-1H-pyrazol-5-amine, identified by its Chemical Abstracts Service number CAS No. 1370351-99-7, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and functional properties. This compound belongs to the pyrazole class, which is well-known for its broad spectrum of biological activities and therapeutic potential. The presence of both dimethyl and pyridinyl substituents in its molecular structure enhances its pharmacological relevance, making it a promising candidate for further investigation in drug discovery and development.

The chemical structure of 1,3-dimethyl-4-(pyridin-3-yl)-1H-pyrazol-5-amine consists of a pyrazole core substituted with two methyl groups at the 1 and 3 positions, and a pyridine ring at the 4 position. This arrangement imparts specific electronic and steric properties that can influence its interaction with biological targets. The pyridine moiety, in particular, is known to be a key pharmacophore in many bioactive molecules, often contributing to binding affinity and selectivity. The dimethyl groups at the 1 and 3 positions of the pyrazole ring further modulate the compound's reactivity and solubility, making it more amenable for various chemical modifications.

In recent years, there has been a growing interest in developing novel therapeutic agents based on heterocyclic compounds due to their diverse biological activities. Pyrazole derivatives have been extensively studied for their potential applications in treating various diseases, including inflammation, cancer, and infectious disorders. The compound 1,3-dimethyl-4-(pyridin-3-yl)-1H-pyrazol-5-amine has shown promise in preliminary studies as a lead compound for further drug development. Its ability to modulate multiple biological pathways makes it an attractive candidate for multitargeted drug design.

One of the most compelling aspects of 1,3-dimethyl-4-(pyridin-3-yl)-1H-pyrazol-5-amine is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. The pyrazole core can serve as a scaffold for further functionalization, allowing chemists to tailor the compound's properties for specific therapeutic applications. For instance, introducing additional pharmacophores or modifying existing substituents can enhance its binding affinity to target enzymes or receptors. This flexibility makes it a valuable building block in medicinal chemistry.

The pharmacological profile of 1,3-dimethyl-4-(pyridin-3-yl)-1H-pyrazol-5-amine has been explored in several preclinical studies. These investigations have revealed that the compound exhibits inhibitory activity against various enzymes and receptors involved in disease pathogenesis. For example, it has shown potential as an inhibitor of kinases, which are key players in cancer signaling pathways. Additionally, the compound has demonstrated anti-inflammatory properties by modulating cytokine production and immune cell function. These findings suggest that 1,3-dimethyl-4-(pyridin-3-yl)-1H-pyrazol-5-am ine could be developed into a therapeutic agent for treating inflammatory diseases and cancer.

The synthesis of 1,3-dimethyl -4-(pyridin -3 -yl) -1 H -pyrazol -5 -amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the condensation of appropriate precursors to form the pyrazole core, followed by functionalization with methyl groups and the introduction of the pyridine moiety. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to enhance reaction efficiency and selectivity. The final product is then purified through techniques such as column chromatography or recrystallization to obtain pure 1 , 3 -dimethyl -4 -(pyridin -3 -yl) -1 H -pyrazol -5 -amine suitable for further pharmacological evaluation.

In conclusion, 1 , 3 -dimethyl -4 -(pyridin -3 -yl) -1 H -pyrazol -5 -amine (CAS No . 1370351 -99 -7) represents a significant advancement in pharmaceutical research due to its unique structural features and promising biological activities . Its potential as a lead compound for drug development underscores the importance of heterocyclic compounds in modern medicine . Further studies are warranted to fully elucidate its mechanism of action and therapeutic potential . As research continues , this compound may play a crucial role in the discovery of novel treatments for various diseases .